Cas no 1805359-69-6 (3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine
• CAS No: 1805359-69-6
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870226
• Update Time: 2025-10-21

3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-4-2(12(13)14)1-3(10)11-5(4)6(8)9/h1,6H
• InChI Key： NAPQIUVVGPPXIR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine

3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine: An Overview of a Promising Compound (CAS No. 1805359-69-6)

3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine (CAS No. 1805359-69-6) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its complex molecular structure, which includes a chloro, difluoromethyl, iodo, and nitro substituent on the pyridine ring. These functional groups endow the molecule with a diverse range of chemical reactivity and biological activity.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and selectivity of the synthesis process.

In the realm of medicinal chemistry, 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine has shown promise as a lead compound for the development of novel therapeutic agents. The presence of the nitro group on the pyridine ring can be reduced to an amino group, which can then be further functionalized to introduce various bioactive moieties. This versatility makes it an attractive starting material for the synthesis of drug candidates targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

One notable application of 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine is in the field of cancer research. A recent study published in Cancer Research demonstrated that derivatives of this compound exhibit potent antiproliferative activity against several human cancer cell lines. The researchers found that these derivatives selectively inhibit key signaling pathways involved in cell proliferation and survival, making them potential candidates for further preclinical and clinical evaluation.

Beyond its applications in medicinal chemistry, 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine has also found use in materials science. The presence of halogen substituents (chloro and iodo) on the pyridine ring makes it an excellent precursor for the synthesis of organometallic complexes with unique electronic and optical properties. These complexes have potential applications in areas such as photovoltaics, catalysis, and luminescent materials. A study published in Inorganic Chemistry in 2020 reported the synthesis and characterization of a series of iridium(III) complexes derived from this compound, which exhibited excellent photophysical properties and catalytic activity.

The physical and chemical properties of 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine have been extensively studied to understand its behavior under various conditions. It is known to be a solid at room temperature with a melting point ranging from 105°C to 110°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits low solubility in water. These solubility characteristics are crucial for its use in various synthetic transformations and analytical techniques.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize the structure and purity of 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine. The NMR spectrum shows distinct signals corresponding to the protons on the pyridine ring and the difluoromethyl group, while the MS spectrum confirms the molecular weight and provides information about fragmentation patterns. These data are essential for ensuring the quality and consistency of the compound during its synthesis and purification processes.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-iodo-4-nitropyridine (CAS No. 1805359-69-6) is a highly functionalized pyridine derivative with a wide range of potential applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique chemical properties make it an attractive starting material for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.